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For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of VT02956, a potent LATS inhibitor.

This document provides crucial safety and logistical information for the laboratory use of

VT02956 (CAS No. 2999763-09-4). Given its high potency as a LATS kinase inhibitor, a

cautious approach to handling is imperative to ensure personnel safety and prevent

contamination. The following procedures are based on available safety data sheets and best

practices for managing potent research compounds.

Immediate Safety Information
VT02956 is a potent inhibitor of LATS1 and LATS2 kinases.[1] While one supplier's Safety Data

Sheet (SDS) classifies it as not a hazardous substance or mixture, its significant biological

activity at low nanomolar concentrations necessitates handling it as a potent compound.[2]

Standard laboratory safety protocols should be strictly followed, with an emphasis on avoiding

direct contact, inhalation, and ingestion.
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Consistent with guidelines for handling potent pharmaceutical compounds, the following PPE is

mandatory when working with VT02956 in solid or solution form.[3][4]

PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles
Must be worn at all times to

protect from splashes.

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. Change the outer pair

immediately if contaminated.

Body Protection Laboratory Coat
A dedicated lab coat should be

worn over personal clothing.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of solid VT02956

and preparation of solutions

should be conducted in a

certified chemical fume hood

or other ventilated enclosure to

avoid inhalation of dust or

aerosols.

Emergency Procedures
In case of accidental exposure, follow these first aid measures immediately.[2]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of VT02956 and ensuring a

safe laboratory environment.

Handling Protocol
A step-by-step workflow for handling VT02956 is detailed below. This process is designed to

minimize exposure and prevent cross-contamination.
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Preparation

Compound Handling

Post-Handling

1. Designate Handling Area
(Fume Hood)

2. Assemble All Necessary Equipment and PPE

3. Don Appropriate PPE

4. Weigh Solid VT02956
in a contained manner

5. Prepare Stock Solution
(e.g., in DMSO)

6. Decontaminate Work Surfaces and Equipment

7. Doff PPE Correctly

8. Dispose of Waste

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of VT02956.
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Storage Conditions
To ensure the stability of VT02956, adhere to the following storage recommendations.[1][5]

Form Storage Temperature Duration

Solid (Powder) -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Disposal Plan
The disposal of VT02956 and associated waste must be handled in accordance with

institutional and local regulations for chemical waste.

Waste Segregation and Disposal
Proper segregation of waste is crucial to prevent accidental reactions and ensure compliant

disposal.[6][7]

Waste Type Disposal Procedure

Solid VT02956
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of VT02956

Collect in a labeled, sealed, and appropriate

solvent waste container. Do not mix with

incompatible waste streams.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of as solid chemical waste in a

designated, sealed container.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Bag and seal in a designated container for

hazardous waste.
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Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Protocols and Data
VT02956 is a potent inhibitor of LATS1 and LATS2, key kinases in the Hippo signaling pathway.

[1]

In Vitro Kinase Assay
Objective: To determine the in vitro inhibitory activity of VT02956 against LATS1 and LATS2.

Methodology: The kinase activity of LATS1 and LATS2 is measured in the presence of varying

concentrations of VT02956. The amount of phosphorylated substrate is quantified to determine

the IC50 value, which represents the concentration of the inhibitor required to reduce enzyme

activity by 50%.

Quantitative Data:

Target IC50 (nM)

LATS1 0.76

LATS2 0.52

Data sourced from MedchemExpress.[1]

Hippo Signaling Pathway Inhibition
The Hippo pathway is a critical signaling cascade that regulates cell proliferation and

apoptosis. LATS kinases are central components of this pathway. Inhibition of LATS by

VT02956 leads to the dephosphorylation and activation of YAP/TAZ, transcriptional co-

activators that promote cell growth.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10861315/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-vt02956
https://www.medchemexpress.com/vt02956.html
https://www.benchchem.com/product/b10861315/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-vt02956
https://www.benchchem.com/product/b10861315/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-vt02956
https://www.medchemexpress.com/vt02956.html
https://www.benchchem.com/product/b10861315/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-vt02956
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LATS1/LATS2

p-YAP/TAZ
(Inactive)

Phosphorylation

YAP/TAZ
(Active)

Dephosphorylation

TEAD

Target Gene Expression
(Cell Proliferation)

Transcription

VT02956

Inhibition

Click to download full resolution via product page

Figure 2. Simplified diagram of VT02956's mechanism of action on the Hippo signaling
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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